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Compound of Interest

Compound Name: Ido1-IN-22

Cat. No.: B12379591 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the use of Ido1-IN-22, a potent

inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1), in cell culture experiments. The protocols

outlined below are intended to assist in the investigation of the cellular effects of IDO1 inhibition

and to facilitate the development of novel therapeutic strategies targeting the IDO1 pathway.

Introduction

Indoleamine 2,3-dioxygenase 1 (IDO1) is a key immunoregulatory enzyme that catalyzes the

initial and rate-limiting step in the degradation of the essential amino acid L-tryptophan along

the kynurenine pathway.[1][2] Upregulation of IDO1 in the tumor microenvironment leads to

tryptophan depletion and the accumulation of immunosuppressive kynurenine metabolites.[3]

This creates a tolerogenic environment that allows cancer cells to evade immune surveillance.

[3] Consequently, inhibition of IDO1 is a promising strategy in cancer immunotherapy.

Ido1-IN-22 is a potent inhibitor of human IDO1 with demonstrated anti-tumor efficacy. This

document provides detailed protocols for utilizing Ido1-IN-22 in cell-based assays to assess its

inhibitory activity and functional consequences.
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Chemical and Pharmacological Properties of Ido1-
IN-22

Property Value Reference

Target
Indoleamine 2,3-dioxygenase

1 (IDO1)
[4]

CAS Number 2126853-16-3 [4]

Biochemical IC50 (hIDO1) 67.4 nM [4]

Cell-based IC50 (HeLa hIDO1) 17.6 nM [4]

IDO1 Signaling Pathway
The following diagram illustrates the central role of IDO1 in tryptophan metabolism and its

impact on the immune system. IDO1 is induced by pro-inflammatory cytokines such as

interferon-gamma (IFN-γ). Its activity leads to the depletion of tryptophan, an essential amino

acid for T-cell proliferation, and the production of kynurenine, which promotes the generation of

regulatory T-cells (Tregs) and inhibits effector T-cell function. Ido1-IN-22 blocks the enzymatic

activity of IDO1, thereby reversing these immunosuppressive effects.
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Day 1

Day 2

Day 4/5

Seed cancer cells in a
96-well plate (1x10^4 cells/well)

Incubate overnight
(37°C, 5% CO2)

Prepare serial dilutions
of Ido1-IN-22

Prepare IFN-γ and
L-Tryptophan solution

Add inhibitor to cells

Incubate for 48-72 hours
(37°C, 5% CO2)

Add IFN-γ and L-Tryptophan
to cells

Collect supernatant

Add TCA and incubate
(50°C, 30 min)

Centrifuge plate

Transfer supernatant

Add p-DMAB and incubate
(RT, 10 min)

Read absorbance at 480 nm

Analyze data and
determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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